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Solubility and Stock Solution Preparation

The consensus from multiple suppliers indicates that bimiralisib is readily soluble in DMSO. The table

below summarizes the quantitative data for preparing your stock solutions.

Solvent Concentration Molarity Additional Notes

DMSO 5 mg/mL [1] 12.15 mM [1] Sonication is recommended [1].

DMSO 6 mg/mL [2] 14.58 mM [2] Moisture-absorbing DMSO reduces solubility; use fresh

DMSO [2].

DMSO ≥ 50 mg/mL [3] ≥ 121.54 mM

[3]

Hygroscopic DMSO significantly impacts solubility [3].

To ensure success when preparing your stock solution, follow this workflow:
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Start Preparation

Use fresh, anhydrous DMSO
(to prevent moisture absorption)

Add bimiralisib powder to DMSO

Sonicate the mixture
until clear

Aliquot stock solution

Store at recommended
temperatures

Stock Solution Ready for Use

Click to download full resolution via product page

Frequently Asked Questions

What is the best way to store stock solutions? For long-term stability, store your aliquots at -20°C or

-80°C [1] [3]. The powder should also be stored at -20°C [2] [3].
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Why is my bimiralisib precipitating out of solution? Precipitation is most commonly caused by

moisture absorption [2]. Always use fresh, high-quality, anhydrous DMSO. When thawing frozen

aliquots, allow them to warm to room temperature gently and vortex them briefly before use.

Can I use solvents other than DMSO? Bimiralisib is reported to be insoluble in water and ethanol

[2]. For in vivo studies, specific formulations using solvents like PEG300 and Tween 80 in saline are

described in the literature [2] [1].

What safety precautions should I take? Remember that bimiralisib is for research use only and

not for human consumption [4] [1]. Always refer to the Safety Data Sheet (SDS) provided by your

chemical supplier and wear appropriate personal protective equipment (PPE) when handling the

compound.

Troubleshooting Common Problems

Low Solubility: If you have difficulty dissolving the powder, ensure you are using fresh DMSO and
sonicate the mixture as recommended [1]. Do not exceed the documented solubility limits.

Variable Concentrations: The differing solubility values (e.g., 5 mg/mL vs. ≥50 mg/mL) likely reflect
different batch purities or experimental conditions. For critical experiments, start with a more
conservative concentration (e.g., 5-10 mg/mL) to ensure the compound remains in solution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [bimiralisib handling solubility DMSO stock solutions]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b002180#bimiralisib-

handling-solubility-dmso-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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